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Compound of Interest

Compound Name: AB-680

Cat. No.: B605076

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the dosing and
administration of AB-680, a potent and selective small-molecule inhibitor of the
ectonucleotidase CD73, in preclinical mouse models of cancer.

Mechanism of Action

AB-680 is a reversible and selective inhibitor of CD73, the key enzyme responsible for the
conversion of extracellular adenosine monophosphate (AMP) to adenosine.[1] In the tumor
microenvironment (TME), high levels of adenosine suppress the activity of immune cells, such
as CD8+ T cells and Natural Killer (NK) cells, thereby promoting tumor growth and metastasis.
[1][2] By blocking CD73, AB-680 reduces the concentration of immunosuppressive adenosine
in the TME. This restores the function of anti-tumor immune cells and enhances the immune
response against cancer.[1][2]

The signaling pathway targeted by AB-680 is depicted below:
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Day 0: Tumor Inoculation

Inject B16F10 cells subcutaneously
into the flank of C57BL/6 mice.

Combination Therapy (Starting when tumors reach ~50 mm3)

Gandomize mice into treatment groups)

/ Daily Treatment (Starting Day of Injection)
Administer AB-680 (10 mg/kg, s.c., daily) Administer Vehicle or AB-680 (10 mg/kg)
and Anti-PD-1 (2.5 mg/kg, i.p., every 3 days for 4 doses). subcutaneously between the shoulder blades.
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C/Ionitor tumor volume with digital calipers)
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Euthanize mice at study endpoint for
tumor and tissue analysis.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AB-680 in Mouse
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605076#ab-680-dosing-and-administration-in-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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